Cas no 2679839-02-0 (rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid)
![rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid structure](https://www.kuujia.com/scimg/cas/2679839-02-0x500.png)
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28286098
- rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid
- 2679839-02-0
-
- Inchi: 1S/C11H14F3NO4/c1-2-6-19-10(18)15-5-3-4-7(9(16)17)8(15)11(12,13)14/h2,7-8H,1,3-6H2,(H,16,17)/t7-,8+/m1/s1
- InChI Key: LQBBKSXMXDVBQZ-SFYZADRCSA-N
- SMILES: FC([C@@H]1[C@H](C(=O)O)CCCN1C(=O)OCC=C)(F)F
Computed Properties
- Exact Mass: 281.08749241g/mol
- Monoisotopic Mass: 281.08749241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 2
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-28286098-1.0g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 1g |
$1442.0 | 2023-05-24 | ||
Enamine | EN300-28286098-0.5g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 0.5g |
$1385.0 | 2023-05-24 | ||
Enamine | EN300-28286098-5.0g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 5g |
$4184.0 | 2023-05-24 | ||
Enamine | EN300-28286098-0.25g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 0.25g |
$1328.0 | 2023-05-24 | ||
Enamine | EN300-28286098-10.0g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 10g |
$6205.0 | 2023-05-24 | ||
Enamine | EN300-28286098-2.5g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 2.5g |
$2828.0 | 2023-05-24 | ||
Enamine | EN300-28286098-0.05g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 0.05g |
$1212.0 | 2023-05-24 | ||
Enamine | EN300-28286098-0.1g |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid |
2679839-02-0 | 0.1g |
$1269.0 | 2023-05-24 |
rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid Related Literature
-
Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
-
Zeinab Salehi,Reza Kowsari-Esfahan,Mohammad Ali Shokrgozar Biomater. Sci., 2018,6, 1664-1690
-
Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
-
Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
Additional information on rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid
Comprehensive Analysis of rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2679839-02-0)
The compound rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2679839-02-0) is a highly specialized chiral piperidine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the trifluoromethyl group and the prop-2-en-1-yloxy carbonyl moiety, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in neurological and metabolic disorders.
One of the most intriguing aspects of this compound is its stereochemistry. The rac-(2R,3S) configuration indicates a racemic mixture of enantiomers, which can be further resolved to isolate the biologically active form. This is particularly relevant in the context of asymmetric synthesis and chiral drug development, where enantiomeric purity is critical for efficacy and safety. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits that are highly desirable in modern drug design.
In recent years, the demand for fluorinated compounds like rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid has surged due to their widespread use in agrochemicals, pharmaceuticals, and materials science. Fluorination is a key strategy for improving the bioavailability and binding affinity of drug candidates, making this compound a hot topic in structure-activity relationship (SAR) studies. Additionally, its piperidine scaffold is a common motif in FDA-approved drugs, further underscoring its importance.
The synthesis of rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid involves multi-step organic transformations, including carboxylation, esterification, and chiral resolution. These processes are often optimized for scalability and yield, as the compound is frequently used in high-throughput screening and combinatorial chemistry. Its CAS No. 2679839-02-0 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and regulatory bodies.
From a regulatory perspective, this compound is not classified as hazardous, but proper handling and storage are recommended to maintain its stability. Its applications extend beyond pharmaceuticals; it is also explored in catalysis and material science, where its unique properties can be leveraged for innovative solutions. As the scientific community continues to explore its potential, rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid remains a compound of significant interest and utility.
2679839-02-0 (rac-(2R,3S)-1-[(prop-2-en-1-yloxy)carbonyl]-2-(trifluoromethyl)piperidine-3-carboxylic acid) Related Products
- 2172226-33-2(2-chloro-5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidobenzoic acid)
- 1421465-36-2(2-(4-{2-(ethylsulfanyl)phenylformamido}but-2-yn-1-yl)oxybenzamide)
- 1808841-89-5(tert-butyl N-({octahydrocyclopenta[c]pyrrol-3a-yl}methyl)carbamate)
- 2877638-21-4(4-cyclobutyl-6-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyrimidine)
- 2227746-39-4((2R)-1-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylpropan-2-ol)
- 2137745-59-4(Benzenesulfonyl fluoride, 3-(2-propen-1-yl)-)
- 2228333-61-5(2-(2-bromoethyl)-3,5-dichloropyridine)
- 1867912-26-2(trans-4-{(2-methylphenyl)methylamino}pyrrolidin-3-ol)
- 2141327-07-1(benzyl N-3-(4-fluorophenyl)-2-hydroxypropylcarbamate)
- 2580094-99-9(rac-(3R,4R)-1-(benzyloxy)carbonyl-4-fluoropyrrolidine-3-carboxylic acid)



